Cas no 7168-10-7 (N-[3-(difluoromethyl)-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-yl]-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide)

N-[3-(difluoromethyl)-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-yl]-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide structure
7168-10-7 structure
Product Name:N-[3-(difluoromethyl)-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-yl]-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide
CAS No:7168-10-7
MF:C13H15F5N6OS
MW:398.35481762886
CID:1753852
PubChem ID:5243729
Update Time:2025-04-21

N-[3-(difluoromethyl)-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-yl]-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(difluoromethyl)-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-yl]-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide
    • 7168-10-7
    • AKOS003769295
    • STL395983
    • DTXSID00412760
    • Inchi: 1S/C13H15F5N6OS/c1-3-26-12-20-19-11(10(14)15)24(12)22-9(25)4-5-23-7(2)6-8(21-23)13(16,17)18/h6,10H,3-5H2,1-2H3,(H,22,25)
    • InChI Key: XYDJMUAXICYBIE-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NN=C(C(F)F)N1NC(CCN1C(C)=CC(C(F)(F)F)=N1)=O

Computed Properties

  • Exact Mass: 398.09505
  • Monoisotopic Mass: 398.09482111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.56
  • Refractive Index: 1.586
  • PSA: 77.63
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